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Introduction

Laureatin is a fascinating marine natural product that has garnered significant interest within
the scientific community. Isolated from the red algae Laurencia nipponica and also found in the
sea hare Aplysia dactylomela, this compound belongs to a class of medium-ring ethers known
for their complex structures and potent biological activities.[1] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological effects of Laureatin, with a focus on presenting detailed data and experimental
methodologies for the scientific community.

Chemical Structure and Stereochemistry

Laureatin is a bicyclic bromoether with a molecular formula of CisH20Br2032.[1] Its structure is
characterized by an eight-membered ether ring fused with an oxetane ring and substituted with
a brominated propyl group and a pentenynyl side chain. The precise stereochemistry of the
naturally occurring (+)-Laureatin is crucial for its biological activity.

The absolute configuration of (+)-Laureatin has been determined as (32)-laureatin. A detailed
analysis of its stereoisomers, including isolaureatin, has been a subject of extensive research,
leading to the total synthesis of these complex molecules.
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Figure 1: 2D representation of the core bicyclic ring system of Laureatin.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Laureatin is essential for
its handling, formulation, and application in research and development. The following tables
summarize the key quantitative data available for Laureatin.

Property Value Reference
Molecular Formula C15H20Br202 [1]

Molecular Weight 392.13 g/mol [2]

Exact Mass 389.983 g/mol [2]
Appearance Solid at room temperature

Density 1.469 g/cm3

Boiling Point 424.8 °C at 760 mmHg

Flash Point 175.9°C

LogP 3.817

Optical Rotation [a]D +18.5° (c 1.0, CHCI3) T. Suzuki et al.

Table 1: General Physicochemical Properties of Laureatin.
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Solubility

Laureatin exhibits limited solubility in aqueous solutions. It is generally soluble in organic
solvents such as dimethyl sulfoxide (DMSO), ethanol, and other common organic solvents. For
in vivo studies, formulations often involve the use of co-solvents and surfactants.

Solvent Solubility Reference
DMSO Soluble
Inferred from general chemical
Ethanol Soluble ]
properties
Water Poorly soluble

Table 2: Solubility Profile of Laureatin.

Spectroscopic Data

Detailed spectroscopic data is critical for the identification and characterization of Laureatin.
The following tables provide the *H and *3C Nuclear Magnetic Resonance (NMR) data for (32)-
Laureatin, as reported by T. Suzuki et al.

'H NMR Spectral Data (CDCIs3)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1674559?utm_src=pdf-body
https://www.benchchem.com/product/b1674559?utm_src=pdf-body
https://www.benchchem.com/product/b1674559?utm_src=pdf-body
https://www.benchchem.com/product/b1674559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (5,

Coupling Constant

Position Multiplicity
ppm) (3, Hz)
1 3.14 d 1.95
2 2.40 dddd 15.13, 5.86, 5.61, 1.95
3 5.86 ddt 10.74, 7.32, 1.46
4 6.12 ddd 10.74, 8.79, 7.32
5 4.08 d 8.79
6 4.22 m
7 2.55 m
8a 2.25 m
8B 2.05 m
9 4.01 m
10 3.98 m
12 4.45 m
13 2.15 m
14 2.45 m
15 1.08 t 7.32

Table 3: *H NMR Data for (3Z)-Laureatin.

13C NMR Spectral Data (CDCIs)
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Position Chemical Shift (6, ppm)
1 82.6
2 34.5
3 128.8
4 131.2
5 78.9
6 80.1
7 354
8 33.7
9 85.2
10 58.9
11 88.1
12 75.6
13 30.1
14 25.9
15 12.6

Table 4: 13C NMR Data for (3Z)-Laureatin.

Biological Activity and Mechanism of Action

Laureatin has demonstrated potent biological activity, most notably as an insecticidal agent.

Insecticidal Activity

Laureatin exhibits significant insecticidal activity, particularly against mosquito larvae, making it
a compound of interest for the development of new mosquitocidal agents.

Mechanism of Action
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The precise mechanism of action for Laureatin's insecticidal activity is not yet fully elucidated.
However, studies on other halogenated sesquiterpenes from the Laurencia genus, such as
laurinterol, have shown acetylcholinesterase (AChE) inhibitory effects. It is plausible that
Laureatin may share a similar mechanism of action, disrupting the nervous system of insects
by inhibiting this critical enzyme. Further research is required to confirm this hypothesis and to
explore other potential molecular targets.

DM Acetylcholinesterase (AChE) Hydrolyzes Acetylcholine Mediates Nerve Impulse Transmission Disruption leads to Paralysis and Death

Click to download full resolution via product page

Figure 2: Proposed mechanism of insecticidal action via AChE inhibition.

Experimental Protocols
Isolation from Laurencia nipponica

A general procedure for the isolation of Laureatin from Laurencia nipponica involves the
following steps:

o Extraction: The dried and ground red algae are extracted with a suitable organic solvent,
such as methanol or a mixture of chloroform and methanol.

» Partitioning: The crude extract is then partitioned between an organic solvent (e.g., ethyl
acetate) and water to remove water-soluble impurities.

o Chromatography: The organic layer is concentrated and subjected to multiple steps of
column chromatography on silica gel, using a gradient of non-polar to polar solvents (e.g.,
hexane-ethyl acetate).

 Purification: Final purification is typically achieved by high-performance liquid
chromatography (HPLC) to yield pure Laureatin.
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Figure 3: General workflow for the isolation of Laureatin.

Total Synthesis

The total synthesis of Laureatin is a complex undertaking that has been achieved by several
research groups. A common strategy involves the initial construction of the eight-membered
ether ring followed by the formation of the oxetane ring. A detailed experimental procedure is
beyond the scope of this guide, but interested readers are directed to the doctoral dissertation
of Bernard Fernando Castillo for a comprehensive account of a synthetic route.

Conclusion
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Laureatin remains a molecule of significant interest due to its intricate chemical architecture
and promising biological activity. This technical guide has summarized the current knowledge
on its chemical structure, physicochemical properties, and insecticidal effects. Further research
into its precise mechanism of action and the exploration of its therapeutic potential beyond
insect control are warranted. The detailed data and experimental outlines provided herein are
intended to serve as a valuable resource for researchers in the fields of natural product
chemistry, medicinal chemistry, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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